Cas no 313946-72-4 (1,3-Benzenediol, 4-(5-hydroxy-6-methoxy-2-benzofuranyl)-)

• Product Name: 1,3-Benzenediol, 4-(5-hydroxy-6-methoxy-2-benzofuranyl)-
• CAS No: 313946-72-4
• MF: C₁₅H₁₂O₅
• MW: 272.252784729004
• CID: 1447417
• Update Time: 2024-08-24

1,3-Benzenediol, 4-(5-hydroxy-6-methoxy-2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 4-(5-hydroxy-6-methoxy-2-benzofuranyl)-
• Ebenfuran I

• Inchi： 1S/C15H12O5/c1-19-15-7-13-8(4-12(15)18)5-14(20-13)10-3-2-9(16)6-11(10)17/h2-7,16-18H,1H3
• InChI Key： KJOUKFLQGCLIOG-UHFFFAOYSA-N
• SMILES： OC1C=C2C(OC(=C2)C2C=CC(O)=CC=2O)=CC=1OC

Computed Properties

• Exact Mass: 272.06846
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• XLogP3: 1.496

Experimental Properties

• Density: 1.425±0.06 g/cm3(Predicted)
• Boiling Point: 521.4±45.0 °C(Predicted)
• PSA: 83.06
• pka: 8.78±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids